Cas no 2137772-98-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2137772-98-4
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• CID: 5278359
• Update Time: 2025-06-08

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C9H7ClN4O2/c1-14-4-5(3-11-14)8-12-6(9(15)16)2-7(10)13-8/h2-4H,1H3,(H,15,16)
• InChI Key： DUVMMHZRKBWGRR-UHFFFAOYSA-N
• SMILES： C1(C2=CN(C)N=C2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl)-

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2137772-98-4): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2137772-98-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine carboxylic acid with a unique substitution pattern that includes a chloro group at the 6-position and a 1-methyl-1H-pyrazol-4-yl moiety at the 2-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The pyrimidine scaffold is a fundamental building block in nucleic acids and numerous bioactive molecules. Its versatility and ability to form hydrogen bonds have made it a popular choice in drug design. The introduction of the chloro group at the 6-position can enhance the lipophilicity and metabolic stability of the molecule, while the 1-methyl-1H-pyrazol-4-yl substituent can influence receptor binding affinity and selectivity. These features collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have highlighted the pharmacological activities of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl). One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have demonstrated that 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for cancer cell proliferation control.

The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) has also been investigated. Animal studies have shown that it has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumor sites. These properties are essential for ensuring effective drug delivery and therapeutic efficacy.

In addition to its direct biological activities, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) has been explored as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand its interactions with target proteins and to guide the optimization of its structure for improved potency and selectivity.

The safety profile of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) is another critical aspect of its development. Toxicity studies in animal models have indicated that it has a wide therapeutic window with minimal adverse effects at therapeutic doses. However, further investigations are needed to fully characterize its long-term safety and potential side effects.

Overall, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2137772-98-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.